Cas no 2171910-43-1 (9H-fluoren-9-ylmethyl N-8-(dimethylamino)-7-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate)

• Product Name: 9H-fluoren-9-ylmethyl N-8-(dimethylamino)-7-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate
• CAS No: 2171910-43-1
• MF: C₂₇H₂₉N₃O₂
• MW: 427.538066625595
• CID: 6102206
• PubChem ID: 165564613
• Update Time: 2025-10-06

9H-fluoren-9-ylmethyl N-8-(dimethylamino)-7-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl N-8-(dimethylamino)-7-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate
• 9H-fluoren-9-ylmethyl N-[8-(dimethylamino)-7-methyl-1,2,3,4-tetrahydroisoquinolin-5-yl]carbamate
• 2171910-43-1
• EN300-1609870

• Inchi： 1S/C27H29N3O2/c1-17-14-25(22-12-13-28-15-23(22)26(17)30(2)3)29-27(31)32-16-24-20-10-6-4-8-18(20)19-9-5-7-11-21(19)24/h4-11,14,24,28H,12-13,15-16H2,1-3H3,(H,29,31)
• InChI Key： RQVHBXHMZFRQOQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C)=C(C2CNCCC=21)N(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 427.22597718g/mol
• Monoisotopic Mass: 427.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 53.6Ų

Additional information on 9H-fluoren-9-ylmethyl N-8-(dimethylamino)-7-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate

Comprehensive Analysis of 9H-fluoren-9-ylmethyl N-8-(dimethylamino)-7-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate (CAS No. 2171910-43-1)

The compound 9H-fluoren-9-ylmethyl N-8-(dimethylamino)-7-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate (CAS No. 2171910-43-1) is a highly specialized chemical entity with significant potential in pharmaceutical research and organic synthesis. Its unique structural features, including the fluorenylmethyl (Fmoc) protecting group and the tetrahydroisoquinoline core, make it a valuable intermediate for drug discovery and peptide chemistry. Researchers are increasingly interested in this compound due to its role in modulating biological pathways and its applications in medicinal chemistry.

One of the most searched questions related to this compound is: "What are the applications of Fmoc-protected tetrahydroisoquinoline derivatives?" The answer lies in their versatility. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), a technique critical for developing therapeutic peptides and biologics. Meanwhile, the tetrahydroisoquinoline scaffold is a privileged structure in drug design, often found in compounds targeting central nervous system (CNS) disorders, anticancer agents, and antimicrobials. This dual functionality positions CAS No. 2171910-43-1 as a key building block for innovative therapeutics.

Recent advancements in AI-driven drug discovery have further highlighted the importance of such compounds. Machine learning models are now being trained to predict the bioactivity of tetrahydroisoquinoline derivatives, accelerating the identification of lead candidates. Additionally, the rise of green chemistry has spurred demand for efficient synthetic routes to Fmoc-protected intermediates, with CAS No. 2171910-43-1 being no exception. Researchers are exploring catalyst-free and solvent-minimized protocols to align with sustainability goals.

Another trending topic is the compound's potential in neuropharmacology. The dimethylamino moiety in its structure suggests interactions with neurotransmitter receptors, making it a candidate for studying neurodegenerative diseases like Alzheimer's and Parkinson's. This aligns with the growing public interest in brain health and cognitive enhancers, as evidenced by frequent searches for "natural and synthetic neuroprotective agents."

From a synthetic perspective, the stability of the carbamate linkage in CAS No. 2171910-43-1 is noteworthy. Carbamates are known for their hydrolytic resistance, which is crucial for prodrug design and controlled-release formulations. This property has sparked discussions in forums and publications about "improving drug bioavailability through carbamate derivatives," further underscoring the compound's relevance.

In conclusion, 9H-fluoren-9-ylmethyl N-8-(dimethylamino)-7-methyl-1,2,3,4-tetrahydroisoquinolin-5-ylcarbamate represents a convergence of cutting-edge research areas: peptide synthesis, CNS drug development, and sustainable chemistry. Its CAS No. 2171910-43-1 is likely to remain a focal point in scientific literature, especially as the demand for targeted therapies and precision medicine continues to grow.